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Compound of Interest

Compound Name: Dnl-201

Cat. No.: B612096 Get Quote

For Immediate Release

Researchers and drug development professionals handling Dnl-201, a potent and selective

LRRK2 inhibitor, must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of Dnl-201 and associated contaminated materials.

Dnl-201, also known as GNE-0877, is classified as an acute oral toxin (Category 4).[1]

Improper disposal can pose significant health risks and environmental hazards. Therefore, all

Dnl-201 waste must be managed through an approved waste disposal plant.[1]

Key Disposal Principles
The fundamental principle for Dnl-201 disposal is that it must not be discarded through

conventional laboratory waste streams such as regular trash or sanitary sewers.[2][3] All

materials contaminated with Dnl-201 are to be treated as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes key chemical and safety information for Dnl-201, which is

essential for a comprehensive risk assessment in the laboratory.
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Property Value

Synonyms GNE-0877, DNL-201, DNL 201

CAS Number 1374828-69-9

Molecular Formula C14H16F3N7

Molecular Weight 339.326 g/mol

GHS Classification Acute toxicity, Oral (Category 4)

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe segregation, containment, and

disposal of Dnl-201 waste.

1. Waste Segregation and Collection:

Designated Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for

all Dnl-201 waste. These containers should be made of a material compatible with Dnl-201
and any solvents used.

Solid Waste: This includes unused or expired Dnl-201 powder, contaminated personal

protective equipment (PPE) such as gloves and gowns, pipette tips, and other lab supplies.

Collect this waste in a designated hazardous waste container lined with a heavy-duty plastic

bag.

Liquid Waste: Solutions containing Dnl-201 should be collected in a separate, sealed, and

shatter-resistant container. Do not mix aqueous and organic solvent waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps: Needles, syringes, or other sharps contaminated with Dnl-201 must be disposed of

in a designated sharps container that is also labeled as hazardous chemical waste.

2. Labeling and Documentation:

Hazardous Waste Tag: All waste containers must be labeled with a hazardous waste tag as

soon as the first item of waste is added.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://www.benchchem.com/product/b612096?utm_src=pdf-body
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-Chemical-Waste-508Ready.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Content Identification: The label must clearly state "Hazardous Waste" and list all chemical

constituents, including "Dnl-201" (do not use abbreviations), and any solvents or other

chemicals present.[1][4]

3. Storage:

Satellite Accumulation Area (SAA): Store all Dnl-201 waste containers in a designated and

secure Satellite Accumulation Area within the laboratory where the waste is generated.[5][6]

This area should be clearly marked.

Container Management: Keep all waste containers securely closed except when adding

waste.[1][7]

Secondary Containment: Place liquid waste containers in a secondary containment pan to

prevent the spread of potential spills.[7]

4. Disposal:

Contact EHS: Once a waste container is full or has been in storage for the maximum

allowable time (consult your institutional guidelines), contact your institution's Environmental

Health and Safety (EHS) department to arrange for a hazardous waste pickup.[8]

Professional Disposal: Do not attempt to treat or dispose of Dnl-201 waste yourself. The

disposal must be handled by a licensed and approved hazardous waste management

company arranged by your EHS department.

Emergency Procedures
In the event of a spill or accidental exposure, follow these immediate safety measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek prompt medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.
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Ingestion: If swallowed, rinse your mouth with water. Call a poison control center or physician

immediately.[1]

Spill Cleanup: For any spills, alert your colleagues and supervisor, and follow your

institution's established spill cleanup procedures for potent or hazardous materials. Use a

chemical spill kit and wear appropriate PPE.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Dnl-201.
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Caption: Workflow for the segregation and disposal of Dnl-201 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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